Cas no 1262769-44-7 (rac-(3R,4R)-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride)

• Product Name: rac-(3R,4R)-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride
• CAS No: 1262769-44-7
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• MDL: MFCD18071434
• CID: 4583967
• PubChem ID: 112756818
• Update Time: 2025-10-28

rac-(3R,4R)-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-Morpholinyl)-3-pyrrolidinol dihydrochloride
• (3S,4S)-4-morpholin-4-ylpyrrolidin-3-ol;dihydrochloride
• trans-4-(4-Morpholinyl)-3-pyrrolidinol dihydrochloride, AldrichCPR
• rac-(3R,4R)-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride

• MDL： MFCD18071434
• Inchi： 1S/C8H16N2O2.2ClH/c11-8-6-9-5-7(8)10-1-3-12-4-2-10;;/h7-9,11H,1-6H2;2*1H/t7-,8-;;/m0../s1
• InChI Key： FYRDBEHYFIRUNY-FOMWZSOGSA-N
• SMILES： Cl.Cl.O[C@H]1CNC[C@@H]1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on rac-(3R,4R)-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride

Professional Introduction to Rac-(3R,4R)-4-(morpholin-4-yl)pyrrolidin-3-ol Dihydrochloride (CAS No. 1262769-44-7)

Rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1262769-44-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The detailed exploration of this molecule not only highlights its chemical characteristics but also underscores its relevance in contemporary research.

The molecular structure of rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) consists of a pyrrolidine core substituted with a morpholine moiety at the 4-position and an hydroxyl group at the 3-position. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations. This structural configuration is pivotal in determining its interactions with biological targets, which is a critical factor in drug design and discovery.

In recent years, there has been a growing interest in exploring novel scaffolds that can modulate biological pathways effectively. Rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) fits well within this landscape, as its unique stereochemistry and functional groups offer multiple avenues for pharmacological intervention. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities in areas such as central nervous system (CNS) disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) is its potential as a lead compound for further derivatization. Researchers have leveraged its scaffold to develop analogs with enhanced binding affinity and selectivity towards specific targets. For instance, modifications at the morpholine ring have been shown to improve metabolic stability and reduce off-target effects, which are crucial considerations in drug development.

The pharmacokinetic properties of rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) have also been extensively studied. Its dihydrochloride salt form contributes to improved bioavailability and prolonged half-life, which are desirable attributes for any therapeutic agent. Preclinical studies have indicated that this compound exhibits favorable pharmacokinetic profiles when administered orally or intravenously, suggesting its potential for clinical translation.

Furthermore, the biological activity of rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) has been investigated in various disease models. Research has shown that it can modulate key signaling pathways involved in neuroprotection, such as the N-methyl-D-aspartate (NMDA) receptor pathway. This has opened up possibilities for its use in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis and other chronic inflammatory conditions.

The synthesis of rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride) represents another area of interest within the pharmaceutical industry. The development of efficient synthetic routes not only facilitates large-scale production but also allows for the exploration of different stereoisomers and analogs. Advances in catalytic methods and asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric purity, which is essential for achieving optimal pharmacological outcomes.

In conclusion, rac-(3R,4R-4-(morpholin-4-yl)pyrrolidin-3-ol dihydrochloride (CAS No. 1262769-44-7)) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural features, combined with favorable pharmacokinetic and biological properties, make it an attractive candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.